(2Z)-2-(benzenesulfonamidoimino)-N-(3-chlorophenyl)-2H-chromene-3-carboxamide
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Overview
Description
(2Z)-2-(benzenesulfonamidoimino)-N-(3-chlorophenyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H16ClN3O4S and its molecular weight is 453.9. The purity is usually 95%.
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Scientific Research Applications
Macrocyclic Synthesis and Polymer Formation
A novel macrocyclic arylene ether sulfone, showcasing potential in polymer synthesis, was developed by leveraging pseudo high dilution techniques, starting with bis(4-chlorophenyl)sulfone. This macrocycle demonstrates the versatility of chlorophenyl and sulfonyl moieties in constructing complex architectures for materials science applications (Rodewald & Ritter, 1997).
Chemosensor Development
The design of a selective fluorescence chemosensor based on a coumarin fluorophore signifies the use of the compound for detecting ions such as Cu2+ and H2PO4−, emphasizing its role in analytical chemistry and environmental monitoring (Meng et al., 2018).
Antimicrobial Agents
Compounds derived from 2-oxo-2H-chromene-3-carboxamide have been evaluated for their antimicrobial activities, showcasing the compound's foundation in the development of new antimicrobial agents. This research highlights the compound's pharmaceutical potential beyond its basic chemical structure (Azab, Azab, & Elkanzi, 2017).
Anticancer Activity
Studies on novel sulfones with hydrazides and chromene moieties, derived from the compound, have indicated potential anticancer activity. This suggests its utility in drug discovery and oncological research, opening new avenues for targeted cancer therapies (Bashandy et al., 2011).
Ultrasound Promoted Synthesis for Antioxidant Agents
The synthesis of N-(substituted phenyl)-2-(7‑hydroxy-4-methyl-2H-chromen-2-ylidene)hydrazine-1-carboxamides using environmentally friendly ultrasound irradiation demonstrates the compound's relevance in green chemistry. These synthesized compounds exhibited promising antioxidant activity, illustrating the compound's potential in developing therapeutic agents (Ali et al., 2021).
Mechanism of Action
Target of Action
It is known that sulfonamides, a class of compounds to which this compound may belong, are synthetic bacteriostatic antibiotics that competitively inhibit the conversion of p-aminobenzoic acid to dihydropteroate . This process is essential for bacteria to synthesize folate, which is ultimately needed for purine and DNA synthesis .
Mode of Action
Sulfonamides, which this compound may be related to, work by competitively inhibiting the conversion of p-aminobenzoic acid to dihydropteroate . This inhibition disrupts the synthesis of folate in bacteria, affecting their ability to synthesize purine and DNA .
Biochemical Pathways
Based on the mode of action of sulfonamides, it can be inferred that this compound may affect the folate synthesis pathway in bacteria, leading to disruption in purine and dna synthesis .
Pharmacokinetics
Most sulfonamides are known to be readily absorbed orally and topically when applied to burns . They are distributed throughout the body, metabolized mainly by the liver, and excreted by the kidneys .
Result of Action
Based on the action of sulfonamides, it can be inferred that this compound may lead to the disruption of bacterial growth by inhibiting folate synthesis, which is crucial for purine and dna synthesis .
Action Environment
It is known that the efficacy of sulfonamides can be influenced by factors such as the presence of other drugs, the patient’s health status, and the specific strain of bacteria .
Properties
IUPAC Name |
(2Z)-2-(benzenesulfonylhydrazinylidene)-N-(3-chlorophenyl)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClN3O4S/c23-16-8-6-9-17(14-16)24-21(27)19-13-15-7-4-5-12-20(15)30-22(19)25-26-31(28,29)18-10-2-1-3-11-18/h1-14,26H,(H,24,27)/b25-22- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDIGATMELUBHSH-LVWGJNHUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NN=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)N/N=C\2/C(=CC3=CC=CC=C3O2)C(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.